Cas no 843-24-3 (Di-p-tolyl-phosphate)

• Product Name: Di-p-tolyl-phosphate
• CAS No: 843-24-3
• MF: C₁₄H₁₅O₄P
• MW: 278.240265130997
• CID: 1058612
• Update Time: 2025-10-20

Di-p-tolyl-phosphate Chemical and Physical Properties

Names and Identifiers

• Di-p-tolyl-phosphate
• bis(4-methylphenyl) hydrogen phosphate

• Inchi： 1S/C14H15O4P/c1-11-3-7-13(8-4-11)17-19(15,16)18-14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H,15,16)
• InChI Key： PLUDEAUQZKPAIN-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1

Additional information on Di-p-tolyl-phosphate

Di-p-tolyl-phosphate (CAS No. 843-24-3): An Overview of Its Properties, Applications, and Recent Research

Di-p-tolyl-phosphate (DTP), with the chemical formula C₁₆H₁₆O₄P, is a versatile compound widely used in various industrial and pharmaceutical applications. It is known for its excellent thermal stability and low volatility, making it a valuable additive in numerous formulations. This article provides a comprehensive overview of DTP, including its chemical properties, applications, and recent research developments.

DTP is a clear, colorless to slightly yellow liquid with a molecular weight of 300.27 g/mol. It is insoluble in water but highly soluble in organic solvents such as ethanol, acetone, and toluene. The compound exhibits strong resistance to hydrolysis and oxidation, which contributes to its stability under various conditions. These properties make DTP an ideal candidate for use in formulations requiring long-term stability and performance.

In the field of pharmaceuticals, DTP has found applications as a plasticizer and stabilizer in drug delivery systems. Its ability to enhance the flexibility and processability of polymeric materials makes it particularly useful in the development of controlled-release formulations. Recent studies have shown that DTP can improve the bioavailability of certain drugs by enhancing their solubility and permeability through biological membranes.

Beyond pharmaceuticals, DTP is extensively used in the polymer industry as a flame retardant and plasticizer. Its low volatility and high thermal stability make it an effective additive in polymers such as polyvinyl chloride (PVC) and polyethylene (PE). Research has demonstrated that the incorporation of DTP into these polymers can significantly enhance their fire resistance without compromising their mechanical properties.

In agricultural applications, DTP has been explored as a potential adjuvant for pesticide formulations. Its ability to improve the wetting and spreading properties of pesticides can lead to more efficient and effective crop protection. Studies have shown that formulations containing DTP can reduce the amount of pesticide required while maintaining or even improving efficacy.

The environmental impact of DTP has also been a subject of recent research. While it is generally considered safe for use in industrial applications, concerns about its biodegradability and potential accumulation in ecosystems have led to ongoing studies. Preliminary findings suggest that under certain conditions, DTP can be biodegraded by microorganisms, although further research is needed to fully understand its environmental fate.

In the realm of materials science, DTP has shown promise as a modifier for advanced materials. Its unique chemical structure allows it to interact with various surfaces, enhancing adhesion and compatibility between different materials. This property has led to its use in the development of composite materials with improved mechanical strength and durability.

The synthesis of DTP typically involves the reaction of p-tolyl alcohol with phosphorus oxychloride (POCl₃) followed by hydrolysis. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing DTP. For example, recent studies have explored the use of green solvents and catalysts to reduce the environmental impact of its production.

In conclusion, Di-p-tolyl-phosphate (DTP) (CAS No. 843-24-3) is a multifunctional compound with a wide range of applications across various industries. Its unique chemical properties make it an essential component in pharmaceuticals, polymers, agriculture, and materials science. Ongoing research continues to uncover new uses and improvements for this versatile compound, ensuring its relevance in future technological advancements.